Cas no 223251-09-0 (4-[2-(azepan-1-yl)ethoxy]benzaldehyde)
![4-[2-(azepan-1-yl)ethoxy]benzaldehyde structure](https://www.kuujia.com/scimg/cas/223251-09-0x500.png)
223251-09-0 structure
Product name:4-[2-(azepan-1-yl)ethoxy]benzaldehyde
CAS No:223251-09-0
MF:C15H21NO2
MW:247.33274
MDL:MFCD04003858
CID:836370
4-[2-(azepan-1-yl)ethoxy]benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-(Azepan-1-yl)ethoxy)benzaldehyde
- 4-[2-(azepan-1-yl)ethoxy]benzaldehyde
- 4-(2-azepan-1-ylethoxy)benzaldehyde
- 4-(2-hexamethyleneimine-1-yl-ethoxy)-benzyl Aldehyde
- 4-[2-(1-azepanyl)ethoxy]benzaldehyde
- AC1MQIIW
- AG-A-65351
- CTK7H9547
- KB-186091
- SBB068254
-
- MDL: MFCD04003858
- Inchi: InChI=1S/C15H21NO2/c17-13-14-5-7-15(8-6-14)18-12-11-16-9-3-1-2-4-10-16/h5-8,13H,1-4,9-12H2
- InChI Key: COFCTUNXRHGCRK-UHFFFAOYSA-N
- SMILES: C1CCCN(CC1)CCOC2=CC=C(C=C2)C=O
Computed Properties
- Exact Mass: 247.15733
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.47 g/l) (25 º C),
- PSA: 29.54
4-[2-(azepan-1-yl)ethoxy]benzaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | K02678-5g |
4-(2-(azepan-1-yl)ethoxy)benzaldehyde |
223251-09-0 | >97% | 5g |
$195 | 2023-09-04 | |
eNovation Chemicals LLC | K02678-200g |
4-(2-(azepan-1-yl)ethoxy)benzaldehyde |
223251-09-0 | >97% | 200g |
$9000 | 2023-09-04 | |
Ambeed | A361775-250mg |
4-(2-(Azepan-1-yl)ethoxy)benzaldehyde |
223251-09-0 | 98% | 250mg |
$146.0 | 2025-03-05 | |
Ambeed | A361775-1g |
4-(2-(Azepan-1-yl)ethoxy)benzaldehyde |
223251-09-0 | 98% | 1g |
$393.0 | 2025-03-05 | |
eNovation Chemicals LLC | K02678-35g |
4-(2-(azepan-1-yl)ethoxy)benzaldehyde |
223251-09-0 | >97% | 35g |
$395 | 2023-09-04 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYJ692-1G |
4-[2-(azepan-1-yl)ethoxy]benzaldehyde |
223251-09-0 | 95% | 1g |
¥ 2,758.00 | 2023-03-10 | |
Ambeed | A361775-100mg |
4-(2-(Azepan-1-yl)ethoxy)benzaldehyde |
223251-09-0 | 98% | 100mg |
$86.0 | 2025-03-05 | |
eNovation Chemicals LLC | K02678-100g |
4-(2-(azepan-1-yl)ethoxy)benzaldehyde |
223251-09-0 | >97% | 100g |
$5800 | 2023-09-04 |
4-[2-(azepan-1-yl)ethoxy]benzaldehyde Related Literature
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:223251-09-0)4-[2-(azepan-1-yl)ethoxy]benzaldehyde

Purity:99%
Quantity:1g
Price ($):354.0